Cas no 2172525-46-9 (Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate)

• Product Name: Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate
• CAS No: 2172525-46-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5568362
• PubChem ID: 165593860
• Update Time: 2025-05-20

Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate
• 2172525-46-9
• EN300-1630066
• Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate

• Inchi： 1S/C13H24O3/c1-5-12(3,11(14)16-4)13(15)8-6-7-10(2)9-13/h10,15H,5-9H2,1-4H3
• InChI Key： WHQCLNFNNPEARR-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C(=O)OC)(C)CC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate

Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate: A Comprehensive Overview

Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate, with the CAS number 2172525-46-9, is a compound of significant interest in various fields of chemistry and material science. This compound, often referred to as Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate, has garnered attention due to its unique structural properties and potential applications in drug development, polymer synthesis, and specialty chemicals. Recent studies have shed light on its synthesis, characterization, and functional properties, making it a subject of intense research activity.

The molecular structure of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate is characterized by a cyclohexane ring substituted with hydroxyl and methyl groups, along with a butanoate ester moiety. This combination of functional groups imparts the compound with versatile reactivity and compatibility in different chemical environments. The presence of the hydroxyl group introduces hydrophilic properties, while the ester group contributes to its solubility in organic solvents. These characteristics make it an ideal candidate for applications requiring a balance between hydrophilicity and lipophilicity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate. Researchers have employed various strategies, including enzymatic catalysis and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time and energy consumption, aligning with the principles of green chemistry. The compound's synthesis has been further refined through the use of recyclable catalysts and sustainable reagents, making it more environmentally friendly.

The physical properties of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate have been extensively studied to understand its behavior under different conditions. Its melting point, boiling point, and solubility parameters have been determined using advanced analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These studies reveal that the compound exhibits a moderate melting point, indicating its stability at room temperature, and a high boiling point, suggesting its suitability for high-temperature applications.

In terms of applications, Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate has found utility in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to form stable ester linkages makes it valuable in drug delivery systems, where controlled release mechanisms are critical. Additionally, the compound has been explored as a building block for advanced polymers, contributing to the development of biodegradable materials with tailored mechanical properties.

Recent research has also highlighted the potential of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate in the field of nanotechnology. Its unique molecular architecture allows for the formation of self-assembled nanostructures, which can be utilized in sensing devices and drug delivery platforms. Studies conducted using atomic force microscopy (AFM) and dynamic light scattering (DLS) have demonstrated its ability to form stable nanoparticles with high loading capacities.

The environmental impact of Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-methylbutanoate has also been a focus of recent investigations. Researchers have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes rapid degradation by microbial action. This attribute underscores its eco-friendly nature and suitability for applications where environmental sustainability is a priority.

In conclusion, Methyl 2-(1-hydroxy-3-methylcyclohexyl)-2-m methylbutanoate stands out as a versatile compound with promising prospects across multiple domains. Its unique structural features, combined with advancements in synthetic techniques and application-oriented research, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new dimensions of its functionality, this compound is poised to make significant contributions to both academic research and industrial applications.